2-Difluoromethanesulfonylbenzene-1-thiol
Overview
Description
2-Difluoromethanesulfonylbenzene-1-thiol (2-DFMSB) is a common organic compound and a derivative of thiols, which are sulfur-containing compounds. 2-DFMSB is a colorless, volatile liquid with a sweet odor. It is used in a variety of scientific applications, such as synthesis, catalysis, and drug development.
Scientific Research Applications
Medicine: Diagnostic and Therapeutic Radiopharmaceuticals
2-Difluoromethanesulfonylbenzene-1-thiol: plays a significant role in the synthesis of diagnostic and therapeutic radiopharmaceuticals. Its thiol group is particularly reactive towards certain radiolabeling agents, making it a valuable compound for creating site-specific and controlled incorporation of radiolabeled prostheses. This is crucial for minimizing the impact on the bioactivity of radiolabeled compounds used in nuclear medicine .
Material Science: Polymer Synthesis and Modification
In material science, this compound is utilized in various thiol-X chemistries, which are essential for the functionalization and synthesis of polymers. The thiol group in 2-Difluoromethanesulfonylbenzene-1-thiol can undergo ‘click’ reactions, contributing to advancements in polymerizations, polymer synthesis, and polymer modification .
Environmental Science: Fluorophore Development
The compound’s structure is conducive to the development of single-benzene-based fluorophores (SBBFs), which are important in creating materials for analytical, imaging, and sensing techniques. These applications are critical in environmental monitoring and the development of new materials with specific fluorescence properties .
Analytical Chemistry: Chromatography and Spectroscopy
2-Difluoromethanesulfonylbenzene-1-thiol: is used in analytical chemistry for its ability to react and bind with various analytes, aiding in their detection and quantification. Its unique properties can be leveraged in chromatography and spectroscopy to improve the analysis of complex mixtures .
Biochemistry: Protein Labeling and Conjugation
The thiol group of 2-Difluoromethanesulfonylbenzene-1-thiol is reactive towards maleimides and other electrophiles, making it a useful reagent for the selective labeling and conjugation of proteins. This is particularly important in the study of protein structures, functions, and interactions within biological systems .
Pharmacology: Drug Development and Synthesis
In pharmacology, the compound’s reactivity is exploited for the synthesis of new drugs, especially those containing sulfur as a key functional group. Its ability to form stable bonds with other pharmaceutical agents can lead to the development of drugs with improved efficacy and stability .
properties
IUPAC Name |
2-(difluoromethylsulfonyl)benzenethiol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6F2O2S2/c8-7(9)13(10,11)6-4-2-1-3-5(6)12/h1-4,7,12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MYISTYQAEPJVRQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)S)S(=O)(=O)C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6F2O2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Difluoromethanesulfonylbenzene-1-thiol | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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